(-)-Isomenthone
(-)-Isomenthone
(+)-Isomenthone, also known as D-menthone, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (+)-Isomenthone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (+)-isomenthone is primarily located in the membrane (predicted from logP) and cytoplasm (+)-Isomenthone is a minty tasting compound that can be found in cornmint, herbs and spices, and spearmint. This makes (+)-isomenthone a potential biomarker for the consumption of these food products.
(-)-isomenthone is an isomenthone. It is an enantiomer of a (+)-isomenthone.
(-)-isomenthone is an isomenthone. It is an enantiomer of a (+)-isomenthone.
Brand Name:
Vulcanchem
CAS No.:
18309-28-9
VCID:
VC0049636
InChI:
InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m0/s1
SMILES:
CC1CCC(C(=O)C1)C(C)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
(-)-Isomenthone
CAS No.: 18309-28-9
Reference Standards
VCID: VC0049636
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
CAS No. | 18309-28-9 |
---|---|
Product Name | (-)-Isomenthone |
Molecular Formula | C10H18O |
Molecular Weight | 154.25 g/mol |
IUPAC Name | (2S,5S)-5-methyl-2-propan-2-ylcyclohexan-1-one |
Standard InChI | InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m0/s1 |
Standard InChIKey | NFLGAXVYCFJBMK-IUCAKERBSA-N |
Isomeric SMILES | C[C@H]1CC[C@H](C(=O)C1)C(C)C |
SMILES | CC1CCC(C(=O)C1)C(C)C |
Canonical SMILES | CC1CCC(C(=O)C1)C(C)C |
Density | d194 0.9 0.895-0.925 |
Physical Description | colourless slightly oily liquid with a peppermint odou |
Description | (+)-Isomenthone, also known as D-menthone, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (+)-Isomenthone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (+)-isomenthone is primarily located in the membrane (predicted from logP) and cytoplasm (+)-Isomenthone is a minty tasting compound that can be found in cornmint, herbs and spices, and spearmint. This makes (+)-isomenthone a potential biomarker for the consumption of these food products. (-)-isomenthone is an isomenthone. It is an enantiomer of a (+)-isomenthone. |
Synonyms | (-)-Isomenthone; (1S,4S)-Isomenthone; l-Isomenthone; (1S,4S)-(-)-p-Menthan-3-one; (2S-cis)-5-Methyl-2-(1-methylethyl)-cyclohexanone |
PubChem Compound | 6432469 |
Last Modified | Nov 11 2021 |
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